Cas no 72764-21-7 (c10h13no2)

• Product Name: c10h13no2
• CAS No: 72764-21-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 862564
• PubChem ID: 14384598
• Update Time: 2025-04-19

c10h13no2 Chemical and Physical Properties

Names and Identifiers

• c10h13no2
• 2-cyanobicyclo[2.2.2]octane-4-carboxylic acid
• 3-Cyanobicyclo[2.2.2]octane-1-carboxylic acid
• 72764-21-7
• DTXSID60559645

• Inchi： 1S/C10H13NO2/c11-6-8-5-10(9(12)13)3-1-7(8)2-4-10/h7-8H,1-5H2,(H,12,13)
• InChI Key： IGGMALWCGFXIFK-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1)C(C#N)C2)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų